Cas no 578700-05-7 (3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate)

• Product Name: 3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate
• CAS No: 578700-05-7
• MF: C₂₅H₁₇NO₅S
• MW: 443.471185445786
• CID: 5555180
• Update Time: 2025-11-03

3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 3-(benzo[d]thiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate
• 3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate

• Inchi： 1S/C25H17NO5S/c1-14-20(31-25(28)15-6-5-7-16(12-15)29-2)11-10-17-22(27)18(13-30-23(14)17)24-26-19-8-3-4-9-21(19)32-24/h3-13H,1-2H3
• InChI Key： YEINXDLUTFRMEZ-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C2C(=C1C)OC=C(C1=NC3=CC=CC=C3S1)C2=O)(=O)C1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate

Introduction to 3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate (CAS No. 578700-05-7)

3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate (CAS No. 578700-05-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of chromenones, which are known for their diverse pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities.

The molecular structure of 3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate is characterized by a chromenone core fused with a benzothiazole moiety and a methoxybenzoate ester group. The presence of these functional groups imparts specific chemical and biological properties that make this compound a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate has also shown promising antioxidant activity. A research team from the University of California found that this compound effectively scavenges free radicals and protects cells from oxidative stress. This property is particularly important in the context of neurodegenerative diseases, where oxidative stress plays a significant role in disease progression.

The anticancer potential of 3-(1,3-benzothiazol-2-yl)-8-methyl-4-o xo -4H-chromen -7 - yl 3 -methoxybenzoate has also been explored in several studies. A recent investigation published in Cancer Research demonstrated that this compound induces apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it was found to inhibit the PI3K/Akt signaling pathway, which is frequently dysregulated in various types of cancer.

The structural complexity of 3-(1,3-benzothiazol -2 - yl ) -8 - methyl -4 - oxo -4H-chromen -7 - yl 3 - methoxybenzoate also makes it an attractive target for synthetic chemists. The synthesis of this compound typically involves multi-step reactions, including coupling reactions, cyclizations, and esterifications. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, which is crucial for its potential commercialization as a pharmaceutical agent.

In terms of pharmacokinetics and pharmacodynamics, preliminary studies suggest that 3-(1,3-benzothiazol -2 - yl ) -8 - methyl -4 - oxo -4H-chromen -7 - yl 3 - methoxybenzoate has favorable properties for drug development. It exhibits good solubility and stability under physiological conditions, which are essential for effective drug delivery. Additionally, its low toxicity profile makes it a promising candidate for further preclinical and clinical evaluation.

The future prospects for 3-(1 , 3-benzothiazol -2-y l ) -8-m e thyl -4-o x o -4H-chromen -7-y l 3-me th oxybenzoate are promising. Ongoing research is focused on optimizing its structure to enhance its biological activity and reduce any potential side effects. Furthermore, efforts are being made to develop novel formulations that can improve its bioavailability and therapeutic efficacy.

In conclusion, 3-(1 , 3-benzothia z ol -2-y l ) -8-me th y l -4-o x o -4H-chromen -7-y l 3-me th oxybenzoate (CAS No. 578700-05-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting area of study for scientists and researchers aiming to develop new therapeutic agents for various diseases.